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Compound of Interest

Compound Name:
Methyl 3-aminobutanoate

hydrochloride

Cat. No.: B176559 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the stability and recommended storage

conditions for Methyl 3-aminobutanoate hydrochloride. Ensuring the chemical integrity of

this compound is critical for reliable and reproducible results in research and development

applications. This document outlines its known stability profile, provides a comprehensive

summary of storage conditions, and presents a generalized protocol for stability assessment.

Chemical and Physical Properties
Methyl 3-aminobutanoate hydrochloride is a chemical compound with the appearance of a

white powder[1]. A summary of its key properties is presented in the table below.

Property Value Source

Molecular Formula C5H12ClNO2 [1][2][3]

Molecular Weight 153.61 g/mol [2][3]

Appearance White powder [1]

Purity Available in ≥95% and ≥97% [1][2][3][4]

Melting Point 121-125 °C
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Stability Profile
Methyl 3-aminobutanoate hydrochloride is generally considered stable under recommended

storage and handling conditions[2]. However, to maintain its integrity, certain factors must be

considered.

Key Stability Considerations:

Incompatible Materials: The compound should be kept away from strong oxidizing agents, as

these can lead to degradation[2].

Conditions to Avoid: It is important to prevent dust generation during handling[2]. Minimizing

exposure to atmospheric moisture is also crucial, which can be achieved by keeping the

container tightly sealed.

Hazardous Decomposition Products: Information not available in the provided search results.

Hazardous Reactions: Information not available in the provided search results.

Recommended Storage Conditions
Proper storage is essential for preserving the purity and stability of Methyl 3-aminobutanoate
hydrochloride. The following table summarizes the recommended storage conditions based

on information from various suppliers.
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Parameter Recommendation Source

Temperature

Store in a cool, dry place.[2]

Some suppliers specify room

temperature.[1][3][5] For long-

term storage, -20°C for 1-2

years is recommended, while

for short-term storage (1-2

weeks), -4°C is suggested.[6]

[1][2][3][5][6]

Atmosphere
Store in a well-ventilated area.

[2]
[2]

Container
Keep in a tightly closed

container.[2]
[2]

Other
Keep away from sources of

ignition.[2]
[2]

Generalized Experimental Protocol for Stability
Assessment
While specific stability studies for Methyl 3-aminobutanoate hydrochloride are not readily

available in the public domain, a generalized protocol for assessing the stability of a chemical

compound is provided below. This protocol can be adapted to evaluate the stability of this

compound under various conditions.

Objective: To assess the stability of Methyl 3-aminobutanoate hydrochloride under various

environmental conditions (e.g., temperature, humidity, light) over time.

Materials:

Methyl 3-aminobutanoate hydrochloride (test sample)

High-performance liquid chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis)

Analytical balance
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pH meter

Environmental chambers (for controlled temperature and humidity)

Photostability chamber

Inert gas (e.g., nitrogen or argon)

Appropriate solvents for sample preparation and HPLC mobile phase

Methodology:

Initial Characterization:

Perform initial analysis of the test sample to determine its purity and identify any existing

impurities. Techniques such as HPLC, mass spectrometry (MS), and nuclear magnetic

resonance (NMR) spectroscopy can be used.

Record the initial appearance (color, physical state) of the sample.

Forced Degradation (Stress Testing):

Acid/Base Hydrolysis: Dissolve the sample in acidic (e.g., 0.1 N HCl) and basic (e.g., 0.1

N NaOH) solutions. Monitor for degradation over time at room temperature and elevated

temperatures (e.g., 60°C).

Oxidation: Expose the sample to an oxidizing agent (e.g., 3% hydrogen peroxide) and

monitor for degradation.

Thermal Degradation: Store the solid sample at elevated temperatures (e.g., 60°C, 80°C)

and monitor for degradation.

Photostability: Expose the solid sample to light according to ICH Q1B guidelines and

assess for degradation.

Long-Term Stability Study:
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Store samples of Methyl 3-aminobutanoate hydrochloride under the recommended

storage conditions (e.g., room temperature, -20°C) in tightly sealed containers.

At specified time points (e.g., 0, 3, 6, 9, 12, 24 months), withdraw a sample and analyze it

for purity and the presence of degradation products using a validated HPLC method.

Monitor the physical appearance of the sample at each time point.

Data Analysis:

Quantify the amount of Methyl 3-aminobutanoate hydrochloride remaining at each time

point.

Identify and quantify any significant degradation products.

Determine the degradation rate under different stress conditions.

Establish a potential shelf-life based on the long-term stability data.

Workflow for Chemical Stability Assessment
The following diagram illustrates a typical workflow for assessing the stability of a chemical

compound like Methyl 3-aminobutanoate hydrochloride.
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Caption: Workflow for Chemical Stability Assessment.
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Handling and Safety Precautions
When handling Methyl 3-aminobutanoate hydrochloride, it is important to follow standard

laboratory safety procedures.

Personal Protective Equipment (PPE): Wear appropriate protective clothing, gloves, and

eye/face protection[2].

Ventilation: Use only in a well-ventilated area[2].

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work

area[2].

First Aid:

Skin Contact: Wash with plenty of soap and water[2].

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing[2].

Inhalation: Remove to fresh air and keep at rest in a position comfortable for breathing[2].

For more detailed safety information, refer to the Safety Data Sheet (SDS) provided by the

supplier.

Conclusion
Methyl 3-aminobutanoate hydrochloride is a stable compound when stored and handled

correctly. The key to maintaining its integrity is to store it in a cool, dry, and well-ventilated area

in a tightly sealed container, away from strong oxidizing agents and sources of ignition. For

long-term storage, colder temperatures (-20°C) are recommended. Adherence to these

conditions and proper handling practices will ensure the reliability of this compound for

research and development purposes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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